2-(2,6-dimethylphenoxy)-N-(4-sulfamoylphenyl)acetamide
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Description
2-(2,6-dimethylphenoxy)-N-(4-sulfamoylphenyl)acetamide is a useful research compound. Its molecular formula is C16H18N2O4S and its molecular weight is 334.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
2-(2,6-dimethylphenoxy)-N-(4-sulfamoylphenyl)acetamide and its derivatives are subjects of synthesis and structural analysis in various studies. For instance, Sharma et al. (2018) synthesized an anticancer drug derivative, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, and confirmed its anticancer activity through in silico modeling, targeting the VEGFr receptor. The compound crystallizes in the orthorhombic crystal system, exhibiting intermolecular hydrogen bonds which could be fundamental for its biological activity (Sharma et al., 2018).
Environmental and Analytical Applications
Dansylacetamidooxyamine, a derivative of this compound, is utilized as a molecular probe for the sensitive detection of carbonyl compounds in water samples. This innovation addresses the need for trace measurement of pollutants, showing effectiveness in derivatizing aldehydes and ketones for environmental monitoring (Houdier et al., 2000).
Crystal Structure for Material Science
Amide-containing isoquinoline derivatives, including N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide, exhibit notable structural properties. These compounds form crystalline salts or gels depending on the treatment with mineral acids, indicating their potential in material science for creating novel inclusion compounds with enhanced fluorescence emission, which could be applied in sensing and optical materials (Karmakar et al., 2007).
Biological Screening and Fingerprint Applications
A series of sulfonamides and alkylated piperazine derivatives of this compound, specifically T2288, were synthesized and evaluated for antibacterial, antifungal, and anthelmintic activities. Some compounds exhibited significant biological activities. Additionally, one compound demonstrated potential in latent fingerprint analysis, suggesting its application in forensic science (Khan et al., 2019).
Cryoprotection in Aquaculture
Dimethyl-acetamide, a derivative, has been explored as a cryoprotectant for rainbow trout spermatozoa, outperforming conventional cryoprotectants. This finding is crucial for the preservation of genetic material in aquaculture, enhancing the sustainability of fish breeding programs (Mcniven et al., 1993).
Properties
IUPAC Name |
2-(2,6-dimethylphenoxy)-N-(4-sulfamoylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S/c1-11-4-3-5-12(2)16(11)22-10-15(19)18-13-6-8-14(9-7-13)23(17,20)21/h3-9H,10H2,1-2H3,(H,18,19)(H2,17,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFXHMVLGKPWPAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.